Isohumulone

• CAS No.: 25522-96-7
• Product Name: Isohumulone
• Molecular Formula: C21H30O5
• Molecular Weight: 362.5 g/mol
• IUPAC Name: 3,4-dihydroxy-2-(3-methylbutanoyl)-5-(3-methylbut-2-enyl)-4-(4-methylpent-3-enoyl)cyclopent-2-en-1-one
• Standard InChI: InChI=1S/C21H30O5/c1-12(2)7-9-15-19(24)18(16(22)11-14(5)6)20(25)21(15,26)17(23)10-8-13(3)4/h7-8,14-15,25-26H,9-11H2,1-6H3
• Standard InChIKey: QARXXMMQVDCYGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=O)C1=C(C(C(C1=O)CC=C(C)C)(C(=O)CC=C(C)C)O)O
• Melting Point: 62-63°C
• Physical Description: Solid
• Description: Isohumulone a, also known as photoisohumulone, belongs to the class of organic compounds known as monocyclic monoterpenoids. These are monoterpenoids containing 1 ring in the isoprene chain. Isohumulone a exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, isohumulone a is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, isohumulone a can be found in alcoholic beverages. This makes isohumulone a a potential biomarker for the consumption of this food product.
• Synonyms: 3,4-Dihydroxy-5-(3-methyl-2-buten-1-yl)-2-(3-methyl-1-oxobutyl)-4-(4-methyl-1-oxo-3-penten-1-yl)-2-cyclopenten-1-one; IsoHopCO2N
• PubChem Compound: 93090
• Last Modified: Nov 11 2021